1-(1,4-diphenyl-2H-cyclopenta[d]pyridazin-7-yl)-2,2,2-trifluoroethanone

• IUPAC Name: 1-(1,4-diphenyl-2H-cyclopenta[d]pyridazin-7-yl)-2,2,2-trifluoroethanone
• InChI: InChI=1S/C21H13F3N2O/c22-21(23,24)20(27)16-12-11-15-17(16)19(14-9-5-2-6-10-14)26-25-18(15)13-7-3-1-4-8-13/h1-12,26H
• InChI Key: HEQKCPCLTDDIHX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C3C(=CC=C3C(=O)C(F)(F)F)C(=NN2)C4=CC=CC=C4
• Molecular Formula: C21H13F3N2O
• Molecular Weight: 366.3 g/mol

Description

1-(1,4-diphenyl-2H-cyclopenta[d]pyridazin-7-yl)-2,2,2-trifluoroethanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biomedical research. This compound is also known as DPCPX and is a potent and selective antagonist of adenosine A1 receptors.

Mechanism of Action

DPCPX acts as a competitive antagonist of adenosine A1 receptors, which are widely expressed in the brain, heart, and other organs. Adenosine is a potent endogenous neuromodulator that regulates various physiological processes, including sleep, pain, and inflammation. By blocking adenosine A1 receptors, DPCPX can modulate these processes and provide insights into the mechanisms underlying various diseases.
Biochemical and Physiological Effects:
DPCPX has been shown to have several biochemical and physiological effects. In the brain, DPCPX can modulate the release of neurotransmitters such as dopamine, serotonin, and acetylcholine, which are involved in various neurological disorders. In the heart, DPCPX can block the effects of adenosine on the cardiac muscle, which may have therapeutic implications for cardiac arrhythmias.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DPCPX in lab experiments is its high selectivity for adenosine A1 receptors. This allows researchers to specifically target these receptors without affecting other adenosine receptor subtypes. However, one limitation of using DPCPX is its relatively low potency compared to other adenosine receptor antagonists. This may limit its effectiveness in certain experiments.

Future Directions

There are several future directions for research on DPCPX. One area of interest is its potential therapeutic applications in various diseases. For example, DPCPX has been shown to have anti-inflammatory effects, which may be useful in treating inflammatory conditions such as arthritis. Additionally, DPCPX may have potential applications in the treatment of neurological disorders such as Parkinson's disease and schizophrenia. Further research is needed to fully explore these potential applications.

Synthesis Methods

The synthesis of DPCPX involves several steps starting from the reaction of 2,6-dichloropurine with 1,3-diphenyl-1,3-propanedione to obtain 1,4-diphenyl-2H-cyclopenta[d]pyridazine. This intermediate is then reacted with trifluoroacetic anhydride to yield 1-(1,4-diphenyl-2H-cyclopenta[d]pyridazin-7-yl)-2,2,2-trifluoroethanone.

Scientific Research Applications

DPCPX has been extensively studied for its applications in scientific research. It is primarily used as a tool in pharmacological studies to investigate the role of adenosine A1 receptors in various physiological and pathological conditions. DPCPX has been shown to block the effects of adenosine on the heart, brain, and other organs, making it a valuable tool for studying the functions of adenosine receptors.